3-Chloro-4-(cyclohexylmethyl)phenol

• Molecular Formula: C13H17ClO
• Molecular Weight: 224.72 g/mol
• IUPAC Name: 3-chloro-4-(cyclohexylmethyl)phenol
• InChI: InChI=1S/C13H17ClO/c14-13-9-12(15)7-6-11(13)8-10-4-2-1-3-5-10/h6-7,9-10,15H,1-5,8H2
• InChI Key: ZIJNNUYAZCUDMH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=C(C=C(C=C2)O)Cl

Description

3-Chloro-4-(cyclohexylmethyl)phenol is a chlorinated phenolic compound characterized by a chloro group at the 3-position and a cyclohexylmethyl substituent at the 4-position of the phenol ring. Chlorophenols, in general, are known for their antimicrobial properties, often used in natural textile and leather preservation . The cyclohexylmethyl group likely enhances lipophilicity compared to smaller alkyl or halogen substituents, influencing solubility and environmental persistence.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-(cyclohexylmethyl)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution of a suitable phenol derivative.

Industrial Production Methods

Industrial production of 3-Chloro-4-(cyclohexylmethyl)phenol typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as chlorination, purification, and crystallization to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-(cyclohexylmethyl)phenol undergoes several types of chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction of the compound can lead to the formation of hydroquinones using reducing agents like sodium borohydride.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Sodium borohydride

Substitution: Amines, thiols

Major Products Formed

Oxidation: Quinones

Reduction: Hydroquinones

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-Chloro-4-(cyclohexylmethyl)phenol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential antimicrobial properties.

Medicine: Explored for its potential use in developing new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Chloro-4-(cyclohexylmethyl)phenol involves its interaction with specific molecular targets. The phenolic hydroxyl group can form hydrogen bonds with biological molecules, while the chlorine atom and cyclohexylmethyl group can influence the compound’s hydrophobic interactions and overall molecular stability. These interactions can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Trends :

• Lipophilicity: Cyclohexylmethyl > ethyl > chloromethyl > hydroxyacetophenone.
• Reactivity : Chloromethyl and trifluoromethoxy groups introduce sites for nucleophilic substitution or hydrolysis, whereas cyclohexylmethyl enhances steric hindrance.